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Introduction
2-Azidobenzaldehyde is a versatile organic compound that has garnered significant attention

in synthetic chemistry, particularly as a precursor for the synthesis of a wide array of nitrogen-

containing heterocyclic compounds. Its unique bifunctional nature, possessing both a reactive

azide group and an aldehyde, allows for a diverse range of chemical transformations. This

technical guide provides a comprehensive overview of the discovery, history, synthesis, and

modern applications of 2-Azidobenzaldehyde, with a focus on its role in the development of

novel therapeutic agents.

Discovery and History
The first synthesis of an aromatic azido-aldehyde, 2-azidobenzaldehyde, was reported in

1910 by Martin Onslow Forster and Hilda Mary Judd of the Royal College of Science, London.

Their pioneering work, "Tautomeric and enolic azides. Part I. The azides of the aldehydes and

ketones," published in the Journal of the Chemical Society, Transactions, laid the foundation for

the chemistry of this important class of compounds.

The historical synthesis involved the diazotization of 2-aminobenzaldehyde followed by the

introduction of the azide group. This early work opened the door to the exploration of the
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unique reactivity of the azide and aldehyde functionalities in close proximity on an aromatic

ring. While the fundamental approach of diazotization remains relevant, modern synthetic

methods have been refined for improved yield, safety, and scalability.

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of 2-azidobenzaldehyde is

essential for its effective use in research and development. The key properties are summarized

in the table below.

Property Value Reference

Molecular Formula C₇H₅N₃O [1]

Molecular Weight 147.13 g/mol [1]

Appearance Yellow crystal [2]

Melting Point 39 - 41 °C [2]

CAS Number 16714-25-3 [1]

Spectroscopic analysis is critical for the characterization and purity assessment of 2-
azidobenzaldehyde. The following table summarizes its key spectroscopic features.

Spectroscopic Data Values Reference

¹H NMR (400 MHz, CDCl₃)

δ 10.28 (s, 1H), 7.78 (d, J =

8.0 Hz, 1H), 7.06 – 7.03 (m,

2H)

[2]

¹³C NMR (100 MHz, CDCl₃)
δ 188.3, 142.8, 129.0, 126.0,

124.8, 119.3
[2]

IR (Neat)

Characteristic peaks for azide

(N₃) stretch around 2100-2160

cm⁻¹ and aldehyde (C=O)

stretch around 1680-1700

cm⁻¹.

General spectroscopic data
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Experimental Protocols
The synthesis of 2-azidobenzaldehyde can be achieved through several routes, most

commonly from 2-aminobenzaldehyde, 2-nitrobenzaldehyde, or 2-halobenzaldehydes. Below

are detailed experimental protocols for two common laboratory-scale preparations.

Synthesis from 2-Aminobenzaldehyde via Diazotization
This method is a modern adaptation of the classical approach and is widely used for the

synthesis of aryl azides from the corresponding anilines.[3][4]

Experimental Protocol:

Diazotization: In a flask equipped with a magnetic stirrer and cooled to 0-5 °C in an ice bath,

dissolve 2-aminobenzaldehyde (1 equivalent) in an aqueous solution of a strong acid, such

as hydrochloric acid or p-toluenesulfonic acid.[3][5]

Slowly add a solution of sodium nitrite (NaNO₂) (1.1 equivalents) in water dropwise to the

stirred solution, maintaining the temperature below 5 °C. The formation of the diazonium salt

is typically indicated by a color change.[5]

Azidation: In a separate flask, dissolve sodium azide (NaN₃) (1.2 equivalents) in water and

cool the solution to 0-5 °C.

Slowly add the freshly prepared diazonium salt solution to the sodium azide solution with

vigorous stirring. The azide group displaces the diazonium group, leading to the formation of

2-azidobenzaldehyde, often observed as a precipitate.[6]

Work-up and Purification: After the addition is complete, allow the reaction mixture to stir for

an additional 30 minutes at 0-5 °C.

Extract the product with an organic solvent such as ethyl acetate.

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure. The crude product can be purified by column

chromatography on silica gel to yield pure 2-azidobenzaldehyde.
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Synthesis from 2-Fluorobenzaldehyde via Nucleophilic
Aromatic Substitution
This method provides an alternative route, particularly useful when the corresponding aniline is

not readily available.

Experimental Protocol:

In a round-bottom flask, dissolve 2-fluorobenzaldehyde (1 equivalent) in a polar aprotic

solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Add sodium azide (NaN₃) (1.5 equivalents) to the solution.

Heat the reaction mixture to a temperature between 70-90 °C and monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

Extract the product with an organic solvent like ethyl acetate.

Wash the combined organic layers with water and brine, and then dry over anhydrous

sodium sulfate.

Concentrate the solution under reduced pressure and purify the resulting crude product by

column chromatography.

Applications in Synthesis and Drug Discovery
2-Azidobenzaldehyde is a valuable building block for the synthesis of a variety of nitrogen-

containing heterocycles, many of which are privileged scaffolds in medicinal chemistry.[7][8]

Synthesis of Quinolines
2-Azidobenzaldehyde is extensively used in the synthesis of quinoline derivatives through

[4+2] annulation reactions.[7] These reactions can be designed as one-pot or multi-component

reactions, offering high efficiency and atom economy.[7] For instance, the reaction of 2-
azidobenzaldehyde with various activated methylene compounds in the presence of a base

can lead to the formation of substituted quinolines.
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Synthesis of Quinazolines
The compound is also a key precursor in the synthesis of quinazolines and their derivatives.[8]

Multi-component reactions involving 2-azidobenzaldehyde, an isocyanide, and other reactants

have been developed to construct the quinazoline core in a single step.[8] These methods are

highly valuable in diversity-oriented synthesis for the rapid generation of compound libraries for

drug screening.

Signaling Pathways and Experimental Workflows
While 2-azidobenzaldehyde is a synthetic building block and not directly involved in biological

signaling pathways, its synthetic routes and subsequent transformations into bioactive

molecules can be represented as logical workflows.
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Synthetic Pathways to 2-Azidobenzaldehyde
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Caption: Synthetic routes to 2-Azidobenzaldehyde.
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General Experimental Workflow for Synthesis and Purification
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Caption: General workflow for synthesis and purification.

Conclusion
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2-Azidobenzaldehyde, since its discovery over a century ago, has evolved from a chemical

curiosity to a cornerstone in the synthesis of complex nitrogen-containing heterocycles. Its

utility in modern synthetic methodologies, including multi-component and one-pot reactions,

underscores its importance in medicinal chemistry and drug discovery. This guide provides a

foundational understanding of its history, properties, synthesis, and applications, serving as a

valuable resource for researchers aiming to leverage the unique reactivity of this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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